Cas no 832114-05-3 (tert-butyl N-[[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl]carbamate)

Tert-butyl N-[[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl]carbamate is a boronic ester derivative commonly employed as an intermediate in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions. The tert-butyloxycarbonyl (Boc) protecting group enhances stability and facilitates selective deprotection under mild acidic conditions. The 4,4,5,5-tetramethyl-1,3,2-dioxaborolane moiety offers improved air and moisture stability compared to boronic acids, simplifying handling and storage. This compound is valuable in pharmaceutical and materials science research for constructing complex aromatic frameworks. Its well-defined reactivity profile and compatibility with diverse reaction conditions make it a reliable choice for controlled functionalization in multistep synthetic routes.
tert-butyl N-[[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl]carbamate structure
832114-05-3 structure
Product Name:tert-butyl N-[[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl]carbamate
CAS No:832114-05-3
MF:C18H28BNO4
MW:333.230225563049
MDL:MFCD05863917
CID:716109
PubChem ID:2760591
Update Time:2025-10-16

tert-butyl N-[[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl]carbamate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzylcarbamate
    • 3-(N-Boc-aminomethyl)phenylboronic acid, pinacol ester
    • 3-(tert-Butoxycarbonylaminomethyl)phenylboronic acid pinacol ester
    • 3-(TERT-BUTOXYCARBONYLAMINO-METHYL)PHENYLBORONIC ACID, PINACOL ESTER
    • Carbamic acid,N-[[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl]-,1,1-dimethyle...
    • Carbamic acid,N-[[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl]-,1,1-dimethylethyl ester
    • tert-butyl N-[[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl]carbamate
    • TFPAM-3
    • [3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl]carbamic acid tert-butyl ester
    • [3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-benzyl]-carbamic acid tert-butyl ester
    • 1,1-dimethylethyl {[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl}carbamate
    • BOC-3-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-benzylamine
    • 1,1-Dimethylethyl N-[[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl]carbamate (ACI)
    • Carbamic acid, [[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl]-, 1,1-dimethylethyl ester (9CI)
    • tert-Butyl [[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl]carbamate
    • tert-Butyl {[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl}carbamate
    • Z1741964488
    • EN300-781052
    • 832114-05-3
    • TFPAM-3 [N-(4-Azido-2,3,5,6-tetrafluorobenzyl)-3-maleimidylpropionamide]
    • 3-(tert-butoxycarbonylaminomethyl)phenylboronic acid, pinacol ester
    • 3-(tert-Butoxycarbonylaminomethyl)phenylboronic acid pinacol ester, AldrichCPR
    • tert-butyl N-{[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl}carbamate
    • DTXSID00375245
    • [3-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-benzyl]-carbamic acid tert-butyl ester
    • 3-(N-Boc aminomethyl)phenylboronic acid pinacol ester
    • MFCD05863917
    • SCHEMBL2592478
    • ANBFXKONRFZJAO-UHFFFAOYSA-N
    • 3-(Boc-aminomethyl)phenylboronic Acid Pinacol Ester
    • AKOS015960074
    • FS-5543
    • 3-(N-Boc-aminomethyl)phenylboronic acid pinacol ester
    • TERT-BUTYL N-{[3-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PHENYL]METHYL}CARBAMATE
    • SY037054
    • A1-01195
    • F20022
    • CS-0094717
    • MDL： MFCD05863917
    • Inchi： 1S/C18H28BNO4/c1-16(2,3)22-15(21)20-12-13-9-8-10-14(11-13)19-23-17(4,5)18(6,7)24-19/h8-11H,12H2,1-7H3,(H,20,21)
    • InChI Key： ANBFXKONRFZJAO-UHFFFAOYSA-N
    • SMILES： O=C(NCC1C=C(B2OC(C)(C)C(C)(C)O2)C=CC=1)OC(C)(C)C

Computed Properties

  • Exact Mass: 333.21100
  • Monoisotopic Mass: 333.2111385g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 6
  • Complexity: 442
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 56.8Ų

Experimental Properties

  • Melting Point: 102-104°C
  • PSA: 56.79000
  • LogP: 3.40140

tert-butyl N-[[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl]carbamate Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

tert-butyl N-[[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl]carbamate Pricemore >>

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tert-Butyl 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzylcarbamate
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
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tert-butyl N-[[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl]carbamate
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TRC
B603645-100mg
3-(N-Boc-aminomethyl)phenylboronic Acid Pinacol Ester
 832114-05-3
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TRC
B603645-250mg
3-(N-Boc-aminomethyl)phenylboronic Acid Pinacol Ester
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TRC
B603645-500mg
3-(N-Boc-aminomethyl)phenylboronic Acid Pinacol Ester
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TRC
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 832114-05-3
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tert-butyl N-[[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl]carbamate Production Method

Production Method 1

24424-99-5 24424-99-5
10269-01-9 10269-01-9
73183-34-3 73183-34-3
832114-05-3 832114-05-3
Reaction Conditions
1.1 Reagents: Sodium bicarbonate Solvents: Tetrahydrofuran ;  2 h, rt
1.2 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: Dimethyl sulfoxide ;  10 h, 85 °C
Reference
Structure-Based Discovery of Potent CARM1 Inhibitors for Solid Tumor and Cancer Immunology Therapy
Zhang, Zhuqing; et al, Journal of Medicinal Chemistry, 2021, 64(22), 16650-16674

Production Method 2

24424-99-5 24424-99-5
10269-01-9 10269-01-9
832114-05-3 832114-05-3
Reaction Conditions
1.1 Reagents: Sodium bicarbonate Solvents: Tetrahydrofuran ;  2 h, rt
2.1 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: Dimethyl sulfoxide ;  10 h, 85 °C
Reference
Structure-Based Discovery of Potent CARM1 Inhibitors for Solid Tumor and Cancer Immunology Therapy
Zhang, Zhuqing; et al, Journal of Medicinal Chemistry, 2021, 64(22), 16650-16674

tert-butyl N-[[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl]carbamate Raw materials

tert-butyl N-[[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl]carbamate Preparation Products

tert-butyl N-[[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl]carbamate Related Literature

Related Categories

832114-05-3 (tert-butyl N-[[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl]carbamate) Related Products

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